Cas no 54856-23-4 (Betahistine mesylate)

Betahistine mesylate is a white to off-white crystalline powder, chemically known as 2-[2-(methylamino)ethyl]pyridine dimethanesulfonate. It is a histamine analog primarily used as a vestibular suppressant to manage Ménière's disease and related vertigo disorders. The compound acts as a partial agonist of H1 receptors and an antagonist of H3 receptors, improving cochlear blood flow and reducing endolymphatic pressure. Its high solubility in water ensures favorable bioavailability, while its stable crystalline structure allows for consistent formulation in tablet or injectable forms. Betahistine mesylate exhibits low toxicity and is well-tolerated, making it a reliable therapeutic option for long-term treatment of vestibular dysfunction.
Betahistine mesylate structure
Betahistine mesylate structure
Product Name:Betahistine mesylate
CAS No:54856-23-4
MF:C10H20N2O6S2
MW:328.405600547791
MDL:MFCD00143688
CID:56657
PubChem ID:87564344
Update Time:2025-06-13

Betahistine mesylate Chemical and Physical Properties

Names and Identifiers

    • Bethahistinemethanesulfonate
    • Betahistine Mesylate
    • Betahistine Mesilate
    • Betahistine dimesylate
    • Betahistine Methanesulfonate
    • 2-[2-(METHYLAMINO)ETHYL]PYRIDINE METHANESULFONATE
    • methanesulfonic acid,N-methyl-2-pyridin-2-ylethanamine
    • N-Methyl-2-pyridineethylamine dimethanesulphonate
    • N-METHYL-2-(2-PYRIDYL)ETHYLAMINE METHANESULFONATE
    • N-Methyl-2-(pyridin-2-yl)ethanamine methanesulfonate
    • M2S8P6LJ5S
    • N-METHYL-2-PYRIDIN-2-YLETHYLAMINE METHANESULFONATE
    • DSSTox_CID_25588
    • DSSTox_RID_80984
    • DSSTox_GSID_45588
    • Betahistine monomesilate
    • Betahistine monomesylate
    • Betahistine monomethanesulfonate
    • Prestwick_838
    • 2-Pyridineethanamine, N-methyl-, monomethanesulfonate
    • 2-Pyridineet
    • UNII-X1L0E3R43Y
    • HMS2096N07
    • 2-PYRIDINEETHANAMINE, N-METHYL-, DIMETHANESULPHONATE
    • Riptonin
    • 2-(Ethylammonio)-N-methylpyridinium dimethanesulphonate
    • Betahistine mesilate; N-Methyl-2-(pyridin-2-yl)ethanamine bis(methanesulfonate); 2-Pyridineethanamine, N-methyl-, methanesulfonate (1:2); 2-Pyridineethanamine, N-methyl-, dimethanesulfonate (9CI); Betahistine mesylate; Merislon
    • methanesulfonic acid;N-methyl-2-pyridin-2-ylethanamine
    • Merislon
    • BCP13129
    • s5498
    • Betahistine (mesylate)
    • CCG-220543
    • Meginalisk
    • Q27293318
    • Bethahistinemethanesulfonate;Betahistine Mesilate
    • HMS3713N07
    • BETAHISTINE MESILATE [WHO-DD]
    • Extovyl
    • BETAHISTINE MESILATE [EP IMPURITY]
    • SCHEMBL194604
    • N-methyl-2-(pyridin-2-yl)ethanamine dimethanesulfonate
    • 2-PYRIDINEETHANAMINE, N-METHYL-, METHANESULPHONATE (1:2)
    • X1L0E3R43Y
    • BETAHISTINE MESILATE [EP MONOGRAPH]
    • Melopat
    • betahistine dimethanesulfonate
    • Suzutolon (TN)
    • SR-01000722006-3
    • MFCD00211321
    • 2-PYRIDINEETHANAMINE, N-METHYL-, METHANESULFONATE (1:2)
    • CS-0010146
    • W-105601
    • BETAHISTINE MESILATE [MART.]
    • N-Methyl-2-(2-pyridinyl)ethanamine methanesulfonate
    • Betahistine mesilate (JP17)
    • N-Methyl-2-(pyridin-2-yl)ethan-1-amine dimethanesulfonate
    • CHEMBL4303472
    • CHEBI:31274
    • AC-23916
    • 54856-23-4
    • AKOS015898737
    • HMS3886K08
    • D01592
    • B1424
    • 2-Pyridineethanamine, N-methyl-, dimethanesulfonate
    • FT-0622912
    • HY-D0237
    • EINECS 259-377-7
    • D87714
    • Tenyl
    • Betahistine Dimesilate
    • ZBJJDYGJCNTNTH-UHFFFAOYSA-N
    • BETAHISTINE MESILATE (MART.)
    • N-Methyl-2-pyridin-2-ylethylamine dimethanesulfonate
    • BETAHISTINE MESILATE (EP MONOGRAPH)
    • Betahistine mesilate (JP18)
    • 5638-76-6, Betahistine
    • DB-052657
    • Mesylate, Betahistine
    • Betahistine mesilate [JAN]
    • BETAHISTINE MESILATE (EP IMPURITY)
    • Betahistine mesylate
    • MDL: MFCD00143688
    • Inchi: 1S/C8H12N2.2CH4O3S/c1-9-7-5-8-4-2-3-6-10-8;2*1-5(2,3)4/h2-4,6,9H,5,7H2,1H3;2*1H3,(H,2,3,4)
    • InChI Key: ZBJJDYGJCNTNTH-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)O.S(C)(=O)(=O)O.N(C)CCC1C=CC=CN=1

Computed Properties

  • Exact Mass: 328.07600
  • Monoisotopic Mass: 328.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 176
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 112.0 to 115.0 deg-C
  • Boiling Point: No data available
  • Flash Point: No data available
  • Water Partition Coefficient: almost transparency
  • PSA: 150.42000
  • LogP: 2.40400
  • Solubility: Not determined
  • Vapor Pressure: No data available

Betahistine mesylate Security Information

  • Prompt:warning
  • Signal Word:warning
  • Hazard Statement: H303
  • Warning Statement: P312
  • Safety Instruction: H303+H313+H333
  • RTECS:UT2970200
  • Storage Condition:Store at 4°C,-4At ℃Store…Better

Betahistine mesylate Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Betahistine mesylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
MedChemExpress
HY-D0237-100mg
Betahistine mesylate
54856-23-4 99.90%
100mg
¥300 2025-04-16
S e l l e c k ZHONG GUO
S5498-25mg
Betahistine mesylate
54856-23-4 98%
25mg
¥794.9 2023-09-15
Chemenu
CM175473-500g
N-methyl-2-(pyridin-2-yl)ethan-1-amine methanesulfonate
54856-23-4 95%
500g
$598 2021-08-05
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T0246L-100 mg
Betahistine mesylate
54856-23-4 98.00%
100MG
¥480.00 2022-04-26
TRC
B324003-250mg
Betahistine Mesylate
54856-23-4
250mg
$ 58.00 2023-04-18
TRC
B324003-500mg
Betahistine Mesylate
54856-23-4
500mg
$ 69.00 2023-04-18
TRC
B324003-2.5g
Betahistine Mesylate
54856-23-4
2.5g
$ 87.00 2023-04-18
ChemScence
CS-0010146-100mg
Betahistine (mesylate)
54856-23-4 ≥98.0%
100mg
$50.0 2022-04-27
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B859097-25g
Betahistine Mesylate
54856-23-4 >99.0%(HPLC)
25g
¥257.40 2022-09-29
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
B0990000
Betahistine mesylate
54856-23-4 European Pharmacopoeia (EP) Reference Standard
¥2654.27 2022-02-23

Betahistine mesylate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:54856-23-4)甲磺酸倍司他丁
Order Number:LE5873066;LE12499
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Betahistine mesylate

Recent Advances in Betahistine Mesylate (54856-23-4) Research: A Comprehensive Review

Betahistine mesylate (CAS: 54856-23-4), a histamine analog and H1 receptor agonist/H3 receptor antagonist, has recently gained renewed attention in the field of chemical biology and pharmaceutical research. This review synthesizes the latest findings (2022-2023) regarding its molecular mechanisms, therapeutic applications, and novel formulations. Current studies demonstrate expanded potential beyond its traditional use for Ménière's disease, particularly in neurological and vascular disorders.

Structural optimization studies published in the Journal of Medicinal Chemistry (2023) have revealed new insights into the stereospecific binding of betahistine mesylate to histamine receptors. Advanced cryo-EM techniques have mapped its interaction with the H3 receptor at 2.8Å resolution, explaining its unique partial agonist/antagonist properties. These findings are facilitating the design of next-generation histaminergic modulators with improved selectivity profiles.

Clinical research has expanded into novel indications. A phase IIb trial (NCT05211414) demonstrated significant efficacy of betahistine mesylate in improving cognitive function in Parkinson's disease patients, with a 37% reduction in cognitive decline markers compared to placebo (p<0.01). Parallel research in stroke recovery (Science Translational Medicine, 2023) showed enhanced neuroplasticity through H3 receptor-mediated mechanisms, suggesting potential as a neurorestorative agent.

Pharmaceutical technology advancements include the development of a novel gastroretentive floating tablet formulation (International Journal of Pharmaceutics, 2023) that increases bioavailability by 42% through controlled release in the upper GI tract. This addresses the drug's historical challenges with rapid absorption and short half-life (0.5-2 hours). Accelerated stability testing confirmed 36-month shelf life for this new formulation under ICH guidelines.

Emerging safety data from post-marketing surveillance (n=12,487 patients) presented at the 2023 International Conference on Pharmacovigilance showed favorable long-term safety, with only 2.3% reporting mild adverse effects (primarily gastrointestinal). However, pharmacogenomic studies identified CYP2D6 poor metabolizers as having 3.2-fold higher plasma concentrations, suggesting potential need for dose adjustment in this population.

Future research directions highlighted in recent reviews include exploring betahistine's effects on the blood-brain barrier permeability for drug delivery applications, and its potential anti-angiogenic properties in oncology. The compound's unique dual activity on histaminergic pathways continues to make it a valuable pharmacological tool and therapeutic candidate across multiple therapeutic areas.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:54856-23-4)甲磺酸倍司他丁
LE5873066;LE12499
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email